Cas no 960401-42-7 (1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine)

• Product Name: 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine
• CAS No: 960401-42-7
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 828872
• PubChem ID: 46835556
• Update Time: 2025-06-08

1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine
• tert-butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate
• 1,1-Dimethylethyl 3-(4-amino-2-methoxyphenoxy)-1-azetidinecarboxylate (ACI)
• 3-(4-Amino-2-methoxyphenoxy)azetidine-1-carboxylic acid tert-butyl ester
• 960401-42-7
• DTXSID50676471
• SB51472
• 3-(4-amino-2-methoxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
• SCHEMBL2581353
• CYWSZTNZWXEFHG-UHFFFAOYSA-N
• DB-001078
• AKOS015851909

• MDL： MFCD12965042
• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(18)17-8-11(9-17)20-12-6-5-10(16)7-13(12)19-4/h5-7,11H,8-9,16H2,1-4H3
• InChI Key： CYWSZTNZWXEFHG-UHFFFAOYSA-N
• SMILES： O=C(N1CC(OC2C(OC)=CC(N)=CC=2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine

Comprehensive Overview of 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7)

1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the azetidine class, featuring a Boc (tert-butoxycarbonyl) protecting group and a 4-amino-2-methoxyphenoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural properties have garnered significant attention in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR-targeted therapies.

The growing demand for 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine is driven by its role in optimizing drug candidates with improved bioavailability and selectivity. Researchers frequently search for "Boc-protected azetidine derivatives" or "CAS 960401-42-7 suppliers," reflecting its industrial relevance. Recent trends highlight its application in cancer therapeutics and neurodegenerative disease research, aligning with the surge in precision medicine inquiries.

From a synthetic perspective, CAS No. 960401-42-7 offers advantages such as stability under acidic conditions due to the Boc group, facilitating multi-step reactions. Its methoxyphenoxy segment also enables facile functionalization, a feature often explored in "structure-activity relationship (SAR) studies." Analytical techniques like HPLC and NMR are critical for quality control, addressing common user questions about "purity verification methods for 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine."

Environmental and regulatory considerations further elevate the compound's profile. With increasing focus on green chemistry, manufacturers are adopting solvent-free protocols for its production. Searches for "sustainable synthesis of azetidine intermediates" underscore this shift. Additionally, its non-hazardous classification (per standard safety data sheets) makes it preferable for labs adhering to REACH and FDA guidelines.

In conclusion, 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7) exemplifies innovation in heterocyclic chemistry. Its dual utility as a pharmacophore and building block ensures sustained interest, while evolving applications in AI-driven drug discovery platforms position it at the forefront of modern research.